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Compound Focus: (S)-Crizotinib

CAS No.: 1374356-45-2

Cat. No.: S542856

Solubility & Basic Reconstitution

The table below summarizes the core solubility data available for (S)-Crizetinib.

Property Specification

Solubility in DMSO [1] 5 mg/mL, clear (warmed)
Molecular Weight [2] 450.34 g/mol

Purity >98% (HPLC) [1]
Physical Form White to beige powder [1]

Standard Protocol for Preparing a 5 mg/mL Stock Solution [1]:

e Weigh 5 mg of (S)-Crizotinib powder.

e Add 1 mL of pure, anhydrous DMSO.

e Warm the mixture gently to aid dissolution until the solution is clear.

¢ Mix gently by inversion to ensure homogeneity. Avoid vortexing if it may introduce moisture.

¢ Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and contact with
atmospheric moisture.

e Store at recommended temperatures, typically -20°C or below.
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Experimental Workflow & Handling

This diagram outlines the key steps and considerations for handling (S)-Crizotinib in DMSO, from

preparation to use in biological assays.
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Weigh (S)-Crizotinib Critical: Use anhydrous DMSO
powder and minimize exposure to air
\ s

Add anhydrous DMSO
(Standard: 5 mg/mL)

Warm gently & mix
until solution is clear

Aliquot into
single-use vials
(Store at < -20°C)

Thaw at room temp. Final working concentration in cell
Use immediately culture should be < 0.5% DMSO
\ .

[Dilute in aqueous buffer]

Note: Precipitation likely

Proceed to cell-based
or biochemical assays
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Potential Strategies for Solubility Challenges
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While direct troubleshooting data for (S)-Crizetinib is limited, here are some general strategies researchers
can explore to overcome solubility limitations, based on common laboratory practice and the available

information.

e Optimize Stock Concentration: If 5 mg/mL is too low for your experimental setup, you can attempt
to create a more concentrated stock solution (e.g., 10-20 mg/mL) by increasing the amount of solute.
This should be done incrementally, with gentle warming and extended mixing, while closely

monitoring for precipitation upon storage.

e Manage Aqueous Dilution: The primary challenge often arises when diluting the DMSO stock into

aqueous buffers or cell culture media, as noted in the workflow. To mitigate precipitation:

o Ensure rapid and vigorous mixing when adding the stock to the agqueous phase.

o Consider adding a water-miscible co-solvent like ethanol or polyethylene glycol (PEG) to the
aqueous buffer, if compatible with your assay.

o Prepare fresh working dilutions for each experiment and do not store them.

e Explore Alternative Formulation Technologies: For advanced in vivo or in vitro applications, the
literature on the (R)-enantiomer suggests that supercritical fluid technology (SFT) can be used to
produce micro and nanoparticles of poorly soluble drugs, which greatly enhances bioavailability [3]

[4]. While this is a more complex solution, it represents a potent approach for formulation scientists.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/products/b542856#overcoming-s-crizotinib-solubility-in-dmso
https://www.smolecule.com/products/b542856#overcoming-s-crizotinib-solubility-in-dmso
https://www.smolecule.com/products/b542856#overcoming-s-crizotinib-solubility-in-dmso
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s542856?utm_src=pdf-bulk
https://www.smolecule.com/products/s542856?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

